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Get Quote

Product Overview & Supplier Comparison

5-Methyl-2-heptene is an organic compound with the molecular formula C₈H₁₆ and a molecular weight of

approximately 112.21 g/mol [1] [2] [3]. It is a colorless to almost colorless liquid at room temperature [1]

[3]. The analytical standard is commonly available as a mixture of its cis- and trans- stereoisomers with a

typical purity of 95.0% or greater [1] [4] [5].

The table below summarizes the available product information from various suppliers:

Supplier / Brand Purity Available Sizes Physical Form
CAS
Number

TCI America [1] [4] ≥95.0% (GC) 1 mL, 5 mL Liquid 22487-87-2

Alfa Chemistry [6] Information

Missing

Information

Missing

Information

Missing

22487-87-2

Aladdin Scientific
[5]

≥95% (GC) 1 mL Information

Missing

22487-87-2

Various Suppliers
[3]

≥95.0% (GC) 1 mL, 5 mL, 50 mg Liquid 22487-87-2
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Note: GC (Gas Chromatography) is the standard method used for purity analysis.

Safety & Handling Information

Proper handling is critical for researcher safety. The following hazard information is consistent across safety

datasets [2] [3]:

GHS Hazard Statements:
H225: Highly Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.
GHS Pictograms: Flammable and Health Hazard.

Recommended Precautionary Measures: Keep away from heat/sparks/open flames, keep
container tightly closed, wear protective gloves/eye protection, and store in a well-ventilated place.

Key Physical Properties for Analysis

The following physical property data can be used as reference points for identification and analysis in the

laboratory [3]:

Property Value / Description

Density 0.73 g/mL

Refractive Index 1.4140 - 1.4160

Flash Point 13 °C

Appearance Colorless to almost colorless clear liquid

Market Pricing Overview

As a reference for procurement, pricing can vary significantly by supplier and quantity. The prices below

were listed in search results and are subject to change [3]:
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Supplier Quantity Listed Price

TCI Chemical [3] 1 mL $400

TCI Chemical [3] 5 mL $705

TRC [3] 50 mg $155

AK Scientific [3] 1 mL $647

Analytical Workflow for Purity Confirmation

For a researcher, confirming the purity and identity of a received standard involves a logical workflow. The

diagram below outlines the key steps and techniques, with Gas Chromatography (GC) being the central

method as indicated in the product specifications.

Receive 5-Methyl-2-heptene
Analytical Standard

Visual Inspection
(Color, Clarity)

Identity Confirmation

Purity Analysis

Gas Chromatography (GC)
(Primary Method)

Mass Spectrometry (MS)
(Molecular Weight)

Nuclear Magnetic
Resonance (NMR)

Fourier-Transform
Infrared (FTIR)

Data Compilation
& Report Refractive Index
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The core experimental protocol for purity confirmation, as indicated by the suppliers, is Gas

Chromatography (GC) [1] [5]. While the exact parameters (column type, temperature program, carrier gas)

are not specified in the search results, this method is the benchmark against which the stated ≥95.0% purity

is measured. Other techniques like MS, NMR, and FTIR are standard for comprehensive structural

confirmation but are not detailed in the available sources.

Guidance for Further Research

To complete a more thorough comparison guide, you may need to:

Consult Technical Data Sheets (TDS): Directly contact suppliers like TCI America for the most
detailed Certificates of Analysis (CoA) and technical data sheets, which often contain specific

chromatographic conditions.
Search Scientific Literature: Use databases like SciFinder or Reaxys to find published papers

detailing the synthesis, isolation, and analytical characterization of 5-methyl-2-heptene, which may
include full experimental sections.

Compare with Similar Standards: To provide a comparison with "other alternatives" as requested,
you could research analytical standards for structurally similar branched alkenes (e.g., other methyl-

heptene isomers) to compare their chromatographic behavior and stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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